Cas no 88953-20-2 (Benzene, [(1-pentylundecyl)oxy]-)
![Benzene, [(1-pentylundecyl)oxy]- structure](https://www.kuujia.com/scimg/cas/88953-20-2x500.png)
88953-20-2 structure
Product name:Benzene, [(1-pentylundecyl)oxy]-
Benzene, [(1-pentylundecyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, [(1-pentylundecyl)oxy]-
- hexadecan-6-yloxybenzene
- DTXSID30750748
- 88953-20-2
- [(Hexadecan-6-yl)oxy]benzene
-
- Inchi: InChI=1S/C22H38O/c1-3-5-7-8-9-10-11-14-18-21(17-13-6-4-2)23-22-19-15-12-16-20-22/h12,15-16,19-21H,3-11,13-14,17-18H2,1-2H3
- InChI Key: FQZCSUDTSHDXRX-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCC(CCCCC)OC1=CC=CC=C1
Computed Properties
- Exact Mass: 318.292265831g/mol
- Monoisotopic Mass: 318.292265831g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 15
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.3
- Topological Polar Surface Area: 9.2Ų
Benzene, [(1-pentylundecyl)oxy]- Related Literature
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Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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5. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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